Cas no 503538-72-5 (Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-)

• Product Name: Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-
• CAS No: 503538-72-5
• MF: C₃₈H₂₄O₆F₄P₂
• MW: 714.535
• CID: 4519137
• PubChem ID: 87975619
• Update Time: 2025-06-25

Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6329470
• 503269-75-8
• 503538-71-4
• F70123
• (S)-(2,2,2',2'-Tetrafluoro-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-diyl)bis(diphenylphosphine oxide)
• [(4R)-2,2,2,2-TETRAFLUORO[4,4-BI-1,3-BENZODIOXOLE]-5,5-DIYL]BIS[DIPHENYLPHOSPHINE OXIDE]
• 5-(DIPHENYLPHOSPHOROSO)-4-[5-(DIPHENYLPHOSPHOROSO)-2,2-DIFLUORO-2H-1,3-BENZODIOXOL-4-YL]-2,2-DIFLUORO-2H-1,3-BENZODIOXOLE
• (4R)-(2,2,2',2'-Tetrafluoro-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-diyl)bis(diphenylphosphine oxide)
• Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-
• 503538-72-5
• F96188
• [2,2,2',2'-Tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenylphosphine oxide]

• Inchi： InChI=1S/C38H24F4O6P2/c39-37(40)45-29-21-23-31(49(43,25-13-5-1-6-14-25)26-15-7-2-8-16-26)33(35(29)47-37)34-32(24-22-30-36(34)48-38(41,42)46-30)50(44,27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H
• InChI Key： WMKQPWFENKDELH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=C(C4=C(C=C3)OC(O4)(F)F)C5=C(C=CC6=C5OC(O6)(F)F)P(=O)(C7=CC=CC=C7)C8=CC=CC=C8

Computed Properties

• Exact Mass: 714.09842512g/mol
• Monoisotopic Mass: 714.09842512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 71.1Ų

Additional information on Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-

Phosphine Oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-]: A Novel Compound in Pharmaceutical and Materials Science

Phosphine oxide has emerged as a pivotal class of compounds in the pharmaceutical and materials science fields, with its unique molecular structure and functional properties enabling innovative applications. The CAS NO 503538-72-5 compound, specifically Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-, represents a significant advancement in the development of multifunctional materials. This compound combines the structural features of bi-1,3-benzodioxole with phosphine oxide functionality, creating a molecule with potential applications in drug delivery systems, electronic materials, and targeted therapies. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of intense research in the biomedical community.

The bi-1,3-benzodioxole scaffold is a well-established structural motif in pharmaceutical chemistry, known for its ability to modulate protein-ligand interactions. The introduction of tetrafluoro substituents in the [4,4'-bi-1,3-benzodioxole] ring further enhances the compound's hydrophobicity and electronic properties. This modification is critical for optimizing the compound's solubility and compatibility with biological systems. The phosphine oxide group, characterized by its oxygen-containing phosphorus center, confers unique reactivity and stability, which are essential for applications in drug design and material synthesis. These structural features collectively position the compound as a promising candidate for advanced therapeutic and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl-, leveraging catalytic methodologies and asymmetric synthesis techniques. The 4R configuration of the central diyl bridge is crucial for its biological activity, as stereochemical control is often a determining factor in drug efficacy. The synthesis of this compound involves multiple steps, including the formation of the bi-1,3-benzodioxole core, functionalization with fluoro groups, and the introduction of the phosphine oxide moiety. These synthetic strategies have been optimized to achieve high yields and purity, ensuring the compound's suitability for further development and testing.

Research published in 2023 has demonstrated the potential of Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl- in the context of drug delivery systems. The compound's ability to form stable complexes with various biomolecules has been explored for its role in targeted drug delivery. For instance, studies have shown that the phosphine oxide group can interact with specific receptors, enhancing the compound's ability to bind to target sites. This property is particularly valuable in the development of antitumor agents, where precise targeting is essential to minimize off-target effects. The fluoro substituents further contribute to the compound's stability in biological environments, reducing degradation and improving therapeutic outcomes.

Another area of significant interest is the application of this compound in electronic materials. The bi-1,3-benzodioxole scaffold, combined with the phosphine oxide functionality, exhibits unique electronic properties that make it suitable for use in organic semiconductors and optoelectronic devices. Recent studies have focused on the compound's potential in organic light-emitting diodes (OLEDs) and flexible electronics, where its high charge carrier mobility and stability under operational conditions are advantageous. The fluoro groups also play a role in tuning the electronic properties, allowing for the customization of the compound's performance in various applications.

Despite its promising properties, the development of Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl- is not without challenges. One of the key obstacles is the optimization of its synthetic pathway to achieve cost-effective and scalable production. Additionally, the compound's biocompatibility and toxicological profile require thorough evaluation to ensure its safety for use in biomedical applications. Ongoing research is focused on addressing these challenges through advanced analytical techniques and computational modeling, which aim to predict the compound's behavior in biological systems and guide its further development.

The phosphine oxide group's reactivity also presents opportunities for functionalization and derivatization, enabling the creation of a wide range of derivatives with tailored properties. For example, the introduction of hydrophilic or hydrophobic groups can modulate the compound's solubility and interaction with biological membranes. These modifications are critical for optimizing the compound's performance in specific applications, such as drug delivery or material science. The ability to fine-tune the compound's properties through functionalization underscores its versatility and potential for future innovations.

In conclusion, Phosphine oxide, [(4R)-2,2,2',2'-tetrafluoro[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[diphenyl- represents a groundbreaking compound with significant implications for pharmaceutical and materials science. Its unique combination of bi-1,3-benzodioxole and phosphine oxide functionalities, along with the strategic introduction of fluoro groups, positions it as a versatile platform for the development of advanced therapies and technologies. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of biomedical and industrial applications.